
Chinomethionate Application in Controlling
Powdery Mildew: Application Notes and

Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chinomethionate

Cat. No.: B1668619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chinomethionate, also known as oxythioquinox, is a fungicide and acaricide that has

demonstrated efficacy in the control of powdery mildew on a variety of crops. This

dithiocarbonate compound, with the chemical formula C₁₀H₆N₂OS₂, acts as a protective

fungicide. Its application has been noted for crops such as apples, cucumbers, squash, and

muskmelons.[1] While it has been used in agriculture, it is important to note that its registration

in some regions, including the United States, has been canceled.[2] This document provides

detailed application notes and protocols for the use of Chinomethionate in controlling powdery

mildew, based on available data.

Mechanism of Action
Chinomethionate's primary mode of action is the inhibition of fungal spore germination and

mycelial growth.[1] It is believed to disrupt the biosynthesis of ergosterol, an essential

component of fungal cell membranes.[1] This disruption leads to a loss of membrane integrity

and ultimately, fungal cell death.[1] Ergosterol is a sterol that serves many of the same

functions in fungi that cholesterol does in animal cells, making it a critical target for antifungal

agents.
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Caption: Diagram of the proposed mechanism of action of Chinomethionate, inhibiting the

ergosterol biosynthesis pathway.

Quantitative Data on Application
The following tables summarize the available quantitative data for the application of

Chinomethionate (as the product Morestan, a 25% wettable powder) for powdery mildew

control.

Table 1: Application Rates for Powdery Mildew Control on Cucurbits

Crop
Application Rate (per 100 L
of water)

Application Rate (per
hectare)

Cucurbits 25 - 40 g 250 - 400 g/ha

Data sourced from the Morestan product label.[1]

Table 2: Application Timing and Intervals
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Crop Application Timing Spray Interval

Cucurbits
Apply as soon as the first spots

of mildew appear.
5 - 10 days

General Recommendation -
10 - 14 days for repeat

applications as required.

Data sourced from the Morestan product label.[1]

Experimental Protocols
The following are detailed protocols for conducting experiments to evaluate the efficacy of

Chinomethionate in controlling powdery mildew. These protocols are based on general best

practices for fungicide trials.

Protocol 1: In Vitro Evaluation of Chinomethionate
Efficacy
Objective: To determine the effective concentration (EC₅₀) of Chinomethionate required to

inhibit the germination of powdery mildew conidia.

Materials:

Chinomethionate (analytical grade)

Powdery mildew-infected plant leaves (e.g., cucumber, squash)

Sterile distilled water

Water agar (1.5%) plates

Microscope slides and coverslips

Micropipettes

Hemocytometer
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Incubator

Procedure:

Spore Suspension Preparation:

Gently brush conidia from infected leaves into a beaker of sterile distilled water containing

a wetting agent (e.g., 0.01% Tween 20).

Filter the suspension through a double layer of cheesecloth to remove mycelial fragments.

Adjust the spore concentration to 1 x 10⁵ conidia/mL using a hemocytometer.

Fungicide Solutions:

Prepare a stock solution of Chinomethionate in an appropriate solvent (e.g., acetone,

followed by dilution in water).

Create a dilution series to achieve final concentrations ranging from 0.1 to 100 µg/mL in

water agar. The solvent concentration should be consistent across all treatments and the

control.

Inoculation and Incubation:

Pour the amended water agar into petri dishes.

Once solidified, place a 10 µL drop of the spore suspension onto the center of each agar

plate.

Incubate the plates in the dark at 25°C for 24 hours.

Data Collection:

After incubation, observe at least 100 conidia per plate under a microscope.

A conidium is considered germinated if the germ tube is at least half the length of the

conidium.
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Calculate the percentage of germination for each concentration.

Data Analysis:

Calculate the EC₅₀ value using probit analysis or other appropriate statistical software.
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Caption: Workflow for the in vitro evaluation of Chinomethionate efficacy against powdery

mildew.

Protocol 2: Greenhouse Efficacy Trial
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Objective: To evaluate the protective and curative efficacy of Chinomethionate on whole

plants under controlled conditions.

Materials:

Healthy, susceptible host plants (e.g., cucumber seedlings at the 2-3 true leaf stage)

Chinomethionate formulation (e.g., 25% Wettable Powder)

Powdery mildew inoculum (as prepared in Protocol 1)

Greenhouse with controlled temperature and humidity

Handheld sprayer

Disease assessment scale

Procedure:

Plant Preparation:

Grow plants in individual pots to the desired growth stage.

Randomly assign plants to treatment groups (e.g., protective, curative, untreated control).

Protective Treatment:

Apply Chinomethionate solution at the desired concentration (e.g., 25-40 g/100 L) to the

plants until runoff.

Allow the foliage to dry completely.

24 hours after treatment, inoculate the plants by spraying with the powdery mildew spore

suspension.

Curative Treatment:

Inoculate the plants with the powdery mildew spore suspension.
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24-48 hours after inoculation, apply the Chinomethionate solution.

Incubation:

Maintain the plants in a greenhouse at 20-25°C with a photoperiod of 16 hours.

Disease Assessment:

7-14 days after inoculation, assess the disease severity on each leaf using a rating scale

(e.g., 0 = no disease, 1 = 1-10% leaf area affected, 2 = 11-25%, etc.).

Calculate the percent disease control (PDC) for each treatment compared to the untreated

control.

Greenhouse Efficacy Trial Workflow
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Caption: Workflow illustrating the protective and curative treatment arms in a greenhouse

efficacy trial.
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Safety and Handling Precautions
Chinomethionate is classified as a hazardous substance. Users should consult the Safety

Data Sheet (SDS) for detailed information on handling, storage, and disposal. Key precautions

include:

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, protective

clothing, and eye protection, when handling the product.

Inhalation: Avoid inhaling dust or spray mist.

Environmental Hazards: Chinomethionate is toxic to aquatic life. Do not contaminate water

sources.

Phytotoxicity: Phytotoxicity may occur on some crops, especially when mixed with oils or

applied in high temperatures.[1]

Conclusion
Chinomethionate has been demonstrated to be an effective fungicide for the control of

powdery mildew on various crops. The provided application rates and protocols offer a

framework for its use in research and development settings. However, due to its regulatory

status and potential for phytotoxicity, careful consideration and adherence to safety guidelines

are paramount. Further research to establish comparative efficacy with modern fungicides and

to fully elucidate its mechanism of action would be beneficial.
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To cite this document: BenchChem. [Chinomethionate Application in Controlling Powdery
Mildew: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668619#chinomethionate-application-in-controlling-
powdery-mildew]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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